4-(4-Chloro-3-cyanophenyl)benzoic acid, 95%

• IUPAC Name: 4-(4-chloro-3-cyanophenyl)benzoic acid
• InChI: InChI=1S/C14H8ClNO2/c15-13-6-5-11(7-12(13)8-16)9-1-3-10(4-2-9)14(17)18/h1-7H,(H,17,18)
• InChI Key: KBJKTOIQGRIJSS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=C(C=C2)Cl)C#N)C(=O)O
• Molecular Formula: C14H8ClNO2
• DSSTOX Substance ID: DTXSID10683323
• Molecular Weight: 257.67 g/mol
• CAS RN: 1261995-03-2

Description

4-(4-Chloro-3-cyanophenyl)benzoic acid, commonly referred to as 4-CPA, is an organic compound with the molecular formula C13H7ClN2O2. It is a white crystalline solid with a melting point of 166-168°C. 4-CPA is a versatile reagent that has a wide range of applications in organic synthesis, pharmaceutical chemistry, and material science. In particular, it is used as a starting material for the synthesis of a variety of compounds, including drugs, dyes, and polymers.

Scientific Research Applications

4-CPA has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a starting material for the synthesis of drugs and dyes, and as a catalyst in the synthesis of polymers. It has also been used in the synthesis of a variety of pharmaceuticals and materials, such as antimicrobial agents, antibiotics, and biodegradable plastics.

Mechanism of Action

4-CPA acts as a nucleophile in organic synthesis and is capable of forming covalent bonds with electrophiles. It is also capable of forming hydrogen bonds with other molecules in the environment, which can affect the reactivity of the molecule.
Biochemical and Physiological Effects
4-CPA has been studied for its potential biochemical and physiological effects. Studies have shown that it can inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the synthesis of prostaglandins. Inhibition of COX-2 can lead to reduced inflammation and pain. In addition, 4-CPA has been shown to be an effective antioxidant, which may be beneficial in preventing or treating certain diseases.

Advantages and Limitations for Lab Experiments

4-CPA has several advantages for use in lab experiments. It is a relatively inexpensive reagent, is stable, and has a wide range of applications. However, it has some limitations as well. It is toxic and should be handled with care, and it is not soluble in water, which can limit its use in certain experiments.

Future Directions

Given the wide range of applications of 4-CPA, there are numerous potential future directions for research. These include further exploration of its biochemical and physiological effects, as well as its potential uses in the synthesis of new drugs and materials. In addition, further research is needed to improve its solubility, as well as to develop methods for its safe and efficient use in lab experiments.

Synthesis Methods

4-CPA is typically synthesized by the reaction of 4-chlorobenzonitrile and benzoic acid in an organic solvent. The reaction is carried out at a temperature of 110-120°C and is usually complete within 1-2 hours. The resulting product is then filtered, washed, and dried to yield a white crystalline solid.